Cas no 105072-18-2 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-butenyl)-, (S)- (9CI))

• Product Name: 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-butenyl)-, (S)- (9CI)
• CAS No: 105072-18-2
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• CID: 226180
• PubChem ID: 181385
• Update Time: 2025-04-19

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-butenyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-butenyl)-, (S)- (9CI)
• 4'-O-Methylpreglabridin
• DTXSID10909318
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-butenyl)-, (S)-
• 3-(2-Hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-1-benzopyran-7-ol
• 105072-18-2
• CHEMBL503741
• (3S)-7,2'-Dihydroxy-4'-methoxy-8-prenylisoflavan

• Inchi： 1S/C21H24O4/c1-13(2)4-7-18-19(22)9-5-14-10-15(12-25-21(14)18)17-8-6-16(24-3)11-20(17)23/h4-6,8-9,11,15,22-23H,7,10,12H2,1-3H3/t15-/m1/s1
• InChI Key： CFIGHBKJMKQTBW-OAHLLOKOSA-N
• SMILES： O1C2C(=C(C=CC=2C[C@@H](C2C=CC(=CC=2O)OC)C1)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 340.16752
• Monoisotopic Mass: 340.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids